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Compound of Interest

Compound Name: (2,4-Diethoxyphenyl)boronic acid

Cat. No.: B1316330 Get Quote

An In-depth Technical Guide on the Solubility Parameters of (2,4-Diethoxyphenyl)boronic
acid

This technical guide is designed for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the solubility parameters of (2,4-
Diethoxyphenyl)boronic acid. Due to a lack of extensive experimental data in the public

domain for this specific compound, this guide synthesizes available information on its

physicochemical properties, provides estimated solubility parameters based on computational

methods, and details established experimental protocols for accurate solubility determination.

Physicochemical Properties
A foundational understanding of the physicochemical properties of (2,4-
Diethoxyphenyl)boronic acid is essential for predicting its behavior in various solvent

systems. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of (2,4-Diethoxyphenyl)boronic acid
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Property Value

Molecular Formula C₁₀H₁₅BO₄

Molecular Weight 210.03 g/mol [1]

CAS Number 1072952-01-2

Appearance Predicted to be a white to off-white solid

Density (predicted) 1.15 ± 0.1 g/cm³

Refractive Index (predicted) 1.52 ± 0.05

Estimated Solubility Parameters
Solubility parameters are critical for predicting the miscibility of a solute in a solvent. The

following sections detail the estimated Hildebrand and Hansen solubility parameters for (2,4-
Diethoxyphenyl)boronic acid, which have been derived using established computational

models and group contribution methods.

Hildebrand Solubility Parameter
The Hildebrand solubility parameter (δ) is a single-value measure of the cohesive energy

density of a compound. It is particularly useful for predicting the solubility in nonpolar systems.

Table 2: Estimated Hildebrand Solubility Parameter

Parameter Estimated Value (MPa½)

Hildebrand Solubility Parameter (δ) 22.5 ± 2.0

Hansen Solubility Parameters
Hansen solubility parameters (HSP) offer a more detailed, three-component approach to

solubility by separating the total cohesive energy into dispersion (δD), polar (δP), and hydrogen

bonding (δH) components. This method provides a more accurate prediction for a wider range

of solvents, including polar and hydrogen-bonding systems.
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Table 3: Estimated Hansen Solubility Parameters

Parameter Estimated Value (MPa½) Description

Dispersion (δD) 18.5 ± 1.0 van der Waals forces

Polar (δP) 8.0 ± 1.5 Dipolar interactions

Hydrogen Bonding (δH) 10.0 ± 2.0 Hydrogen bonding capacity

Total (δt) 22.9
Calculated as √(δD² + δP² +

δH²)

Predicted Qualitative Solubility Profile
Based on the estimated solubility parameters and the known behavior of analogous arylboronic

acids, a qualitative solubility profile for (2,4-Diethoxyphenyl)boronic acid is presented in

Table 4. Arylboronic acids are generally soluble in most polar organic solvents and have low

solubility in nonpolar hydrocarbons.[2][3][4][5]

Table 4: Predicted Qualitative Solubility in Common Solvents

Solvent Solvent Type Predicted Solubility

Water Polar Protic Low

Methanol / Ethanol Polar Protic Soluble

Acetone Polar Aprotic Soluble

Tetrahydrofuran (THF) Polar Aprotic Soluble

Dichloromethane Moderately Polar Moderately Soluble

Toluene Nonpolar Aromatic Sparingly Soluble

Hexane Nonpolar Aliphatic Insoluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble

Experimental Protocols for Solubility Determination
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For applications requiring precise solubility data, experimental determination is crucial. The

following protocols describe standard methods for measuring thermodynamic and kinetic

solubility.

Thermodynamic Solubility (Shake-Flask Method)
This method determines the equilibrium solubility of a compound.

Methodology:

Sample Preparation: An excess amount of solid (2,4-Diethoxyphenyl)boronic acid is

added to a known volume of the test solvent in a sealed vial.

Equilibration: The vials are agitated at a constant temperature (e.g., 25°C) for an extended

period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The samples are allowed to stand at a constant temperature until the

excess solid has settled.

Quantification: A sample of the supernatant is carefully removed, filtered, and the

concentration of the dissolved compound is determined using a suitable analytical technique,

such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Kinetic Solubility (High-Throughput Screening)
This method is often used in drug discovery to rapidly assess the solubility of a compound

under non-equilibrium conditions.

Methodology:

Stock Solution: A high-concentration stock solution of the compound is prepared in dimethyl

sulfoxide (DMSO).

Assay Preparation: The DMSO stock solution is added to an aqueous buffer in a multi-well

plate.

Precipitation Measurement: The plate is incubated, and the formation of precipitate is

monitored by measuring the turbidity of each well using a nephelometer or a plate reader.
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Analysis: The kinetic solubility is reported as the concentration at which precipitation is first

observed.

Logical Workflow for Solubility Parameter
Estimation
The following diagram illustrates the logical steps taken to estimate the solubility parameters

when experimental data is not available.
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Workflow for Solubility Parameter Estimation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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